DA-302168S

• Molecular Formula: C33H24ClF2N3O5
• Molecular Weight: 616.0 g/mol
• InChI: InChI=1S/C33H24ClF2N3O5/c34-24-5-3-21(31-23(24)10-12-43-31)17-44-32-25(35)6-8-27(38-32)19-2-1-18(26(36)13-19)15-30-37-28-7-4-20(33(40)41)14-29(28)39(30)16-22-9-11-42-22/h1-8,10,12-14,22H,9,11,15-17H2,(H,40,41)/t22-/m0/s1
• InChIKey: ZWQNIWWZDWNMQA-QFIPXVFZSA-N

DA-302168S Oral GLP-1R Agonist

DA-302168S is a novel, orally bioavailable small-molecule agonist of the glucagon-like peptide-1 receptor (GLP-1R) developed by Chengdu DIAO Pharmaceutical Group. It has demonstrated high in vitro potency (EC50 = 1.32 nM) and favorable pharmacokinetics supporting once-daily oral dosing . The compound has completed Phase I clinical trials and is currently undergoing Phase II studies for type 2 diabetes and obesity [1].

1

Probe classOral small-molecule GLP-1R agonist tool compound

2

Research dataPhase I endpoint data available in weight-management research models

3

Model requirementHuman GLP-1R selective; humanized transgenic mouse models needed

• [1] Zheng L, et al. Phase I study of the oral GLP-1 receptor agonist DA-302168S: Safety, pharmacokinetics, and pharmacodynamics in healthy and overweight/obese adults. Diabetes Obes Metab. 2025. View Source

Why DA-302168S Cannot Be Substituted

While several oral small-molecule GLP-1R agonists exist, direct substitution is scientifically unsound due to marked differences in receptor potency, off-target liability, and species-specific activity. DA-302168S exhibits a distinct profile that directly impacts experimental design and procurement decisions. For instance, its selectivity profile (activating human and monkey GLP-1R but not rodent or canine) precludes the use of common preclinical models with generic alternatives . Furthermore, its significantly reduced hERG inhibition compared to danuglipron mitigates cardiac safety concerns, a critical factor in translational research [1]. These quantitative differentiations necessitate a compound-specific approach, as detailed below.

Potency & species selectivity differ

Oral GLP-1R agonists exhibit distinct human vs. rodent potency profiles and may not transfer directly between compounds.

hERG safety margins vary

Cardiac liability endpoints may shift across oral GLP-1R agonists; a higher hERG IC50 in one compound does not guarantee class-wide margin.

Tolerability endpoints may not translate

GI tolerability and dropout rates observed in one oral GLP-1R agonist may not replicate in another; direct substitution requires study-specific review.

• [1] Dong G, et al. Discovery and Evaluation of DA-302168S as an Efficacious Oral Small-Molecule Glucagon-Like Peptide‑1 Receptor Agonist. J Med Chem. 2025;68(9):9555-9583. View Source

DA-302168S Comparative Evidence

Weight Loss in Obesity: Cross-Study Comparison

DA-302168S activates human GLP-1R with an EC50 of 1.32 nM in a luciferase reporter assay in HEK293 cells, demonstrating approximately 10-fold higher potency than danuglipron (EC50 = 13 nM in a cAMP assay) .

Body weight change

Trial context

DA-302168S 30 mg: -7.26% (placebo-adjusted -4.36%) over 28 days
Oral semaglutide: -10.47% at 28 weeks
Cross-study comparison

Reported model-response endpoint context

Phase Ic MAD, BMI 24–35, n=48; cross-study interpretation

Evidence Dimension	GLP-1R activation potency (cAMP pathway)
Target Compound Data	EC50 = 1.32 nM
Comparator Or Baseline	Danuglipron EC50 = 13 nM
Quantified Difference	~10-fold higher potency
Conditions	HEK293 cells expressing human GLP-1R; luciferase reporter assay for DA-302168S; cAMP accumulation assay for danuglipron

Why This Matters

Higher potency translates to lower required doses for equivalent efficacy, potentially improving the therapeutic window and reducing off-target effects in research models.

Potency and hERG Safety vs. Danuglipron

DA-302168S exhibits minimal hERG channel inhibition (IC50 >30 μM), a >7-fold improvement over danuglipron (IC50 = 4.3 μM), which is associated with potential cardiac toxicity [1][2].

Potency & hERG safety

Assay context

EC50: 1.32 nM (DA-302168S) vs 168 nM (danuglipron)
hERG IC50: >30 μM vs ~4.5 μM
127-fold potency, >6-fold hERG margin

Supports cardiac safety endpoint review

Luciferase assay in HEK293; hERG patch-clamp; cross-study review

Evidence Dimension	hERG channel inhibition (cardiotoxicity risk)
Target Compound Data	hERG IC50 >30 μM
Comparator Or Baseline	Danuglipron hERG IC50 = 4.3 μM
Quantified Difference	>7-fold reduction in hERG inhibition
Conditions	hERG channel inhibition assay

Why This Matters

Reduced hERG inhibition indicates a lower propensity for QT prolongation, a critical safety concern in drug development and a key differentiator for research applications focused on cardiovascular safety.

• [1] Dong G, et al. Discovery and Evaluation of DA-302168S as an Efficacious Oral Small-Molecule Glucagon-Like Peptide‑1 Receptor Agonist. J Med Chem. 2025;68(9):9555-9583. View Source
• [2] Miao L, et al. Discovery of New Difluorocyclobutyl Derivatives as Effective Glucagon-Like Peptide‑1 Receptor Agonists with Reduced hERG Inhibitory Activities. J Med Chem. 2025. View Source

Tolerability Advantage Over Danuglipron

In a Phase Ic 28-day multiple ascending dose study in overweight/obese adults, DA-302168S (30 mg QD) produced a mean weight loss of -7.26%, significantly exceeding placebo (-2.90%) [1].

Tolerability dropouts

Trial context

DA-302168S: 0% AE-related discontinuation (28-day)
Danuglipron: ~34-40% dropout (Phase 2b)

Reported tolerability endpoint context

28-day Phase Ic vs 26-32 wk Phase 2b; cross-study

Evidence Dimension	Weight reduction in humans
Target Compound Data	Mean weight loss = -7.26% (30 mg QD, 28 days)
Comparator Or Baseline	Placebo: mean weight loss = -2.90%
Quantified Difference	Net treatment effect: -4.36 percentage points
Conditions	Phase Ic randomized, double-blind, placebo-controlled trial; 28-day treatment; overweight/obese adults

Why This Matters

This clinical data provides a direct, human-relevant benchmark of efficacy, supporting the compound's selection for obesity research and validating its translational potential compared to untested or less effective analogs.

• [1] Zheng L, et al. Phase I study of the oral GLP-1 receptor agonist DA-302168S: Safety, pharmacokinetics, and pharmacodynamics in healthy and overweight/obese adults. Diabetes Obes Metab. 2025. View Source

Food Effect Independence for Flexible Dosing

DA-302168S potently activates human and monkey GLP-1R (EC50 ~1-2 nM) but exhibits little to no activity at rat, mouse, and dog GLP-1R in cAMP accumulation assays .

Food effect

Trial context

No clinically significant food effect on AUC or Cmax
DA-302168S can be taken without fasting
Contrast: Oral semaglutide requires strict fasting

Supports PK exposure-model review

Crossover study, high-fat meal, healthy subjects

Evidence Dimension	Species-specific GLP-1R activation
Target Compound Data	EC50 ~1-2 nM (human, monkey); inactive (rat, mouse, dog)
Comparator Or Baseline	Typical GLP-1R agonists (e.g., danuglipron) show similar species selectivity, but not all small-molecule agonists share this exact pattern.
Quantified Difference	Qualitative difference (active vs. inactive)
Conditions	cAMP accumulation assay; cell lines expressing GLP-1R from different species

Why This Matters

This selectivity profile mandates the use of specific animal models (e.g., humanized mice or non-human primates) for in vivo studies, directly impacting experimental design and procurement of appropriate model systems.

DA-302168S Recommended Use Cases

Clinical Development in Obesity & T2D

DA-302168S is ideally suited for in vitro and in vivo studies requiring potent, oral GLP-1R activation in human-relevant systems. Its high potency (EC50 = 1.32 nM) and human/monkey selectivity necessitate the use of human GLP-1R-expressing cell lines or transgenic mice (e.g., hGLP-1R knock-in) for accurate pharmacodynamic assessment . The compound's robust weight loss in Phase I trials (-7.26% in 28 days) provides a clinically validated benchmark for efficacy in obesity research [1].

Translational Studies in Humanized GLP-1R Mice

Due to its markedly reduced hERG inhibition (IC50 >30 μM) compared to danuglipron (IC50 = 4.3 μM), DA-302168S serves as a superior reference compound for investigating GLP-1R-mediated effects without confounding cardiotoxicity signals . This is particularly relevant in chronic dosing studies where hERG liability can obscure true pharmacodynamic outcomes or limit dose escalation.

Cardiac Safety Benchmarking in Drug Development

DA-302168S's favorable pharmacokinetic profile supports once-daily oral administration in preclinical models, as demonstrated in both rodent and non-human primate studies . This dosing convenience, combined with clinical validation of weight loss and metabolic improvements in human subjects [1], makes it an attractive tool for long-term studies of energy homeostasis, glucose regulation, and appetite control.

Food-Independent Formulation and Adherence Studies

The direct, quantifiable differences in potency (10-fold higher) and hERG safety (>7-fold lower inhibition) position DA-302168S as a critical comparator for evaluating next-generation oral GLP-1R agonists [1]. Its distinct profile allows researchers to benchmark novel compounds against both a high-potency, low-hERG agent (DA-302168S) and a lower-potency, higher-hERG agent (danuglipron) within the same assay system.

Application

Selection Property

Validation Focus

GLP-1R target engagement studies

Human GLP-1R potency (EC50)

Target-engagement assay context

Cardiac safety pharmacology benchmarking

hERG IC50 margin >30 μM

Cardiac safety endpoint review

Oral formulation exposure studies

Food-effect independence

PK exposure-model review

Translational model selection (humanized)

Species selectivity profile

Model-response endpoint context

• [1] Zheng L, et al. Phase I study of the oral GLP-1 receptor agonist DA-302168S: Safety, pharmacokinetics, and pharmacodynamics in healthy and overweight/obese adults. Diabetes Obes Metab. 2025. View Source
• [2] Dong G, et al. Discovery and Evaluation of DA-302168S as an Efficacious Oral Small-Molecule Glucagon-Like Peptide‑1 Receptor Agonist. J Med Chem. 2025;68(9):9555-9583. View Source